Cas no 65857-35-4 (1-methoxy-3-methylbutan-2-one)
1-methoxy-3-methylbutan-2-one structure
Product Name:1-methoxy-3-methylbutan-2-one
CAS No:65857-35-4
MF:C6H12O2
MW:116.158282279968
MDL:MFCD14691012
CID:1693755
PubChem ID:12696419
Update Time:2025-04-21
1-methoxy-3-methylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 1-methoxy-3-methyl-
- 1-methoxy-3-methylbutan-2-one
- AKOS010815267
- CS-0310664
- 65857-35-4
- EN300-85569
- E82617
- SCHEMBL800638
- methoxy-3-methyl butanone
- 1-Methoxy-3-methyl-2-butanone
- AS-83951
- Z825742022
-
- MDL： MFCD14691012
- Inchi： 1S/C6H12O2/c1-5(2)6(7)4-8-3/h5H,4H2,1-3H3
- InChI Key： MJDDENYNARWBHQ-UHFFFAOYSA-N
- SMILES： O(C)CC(C(C)C)=O
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-methoxy-3-methylbutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M336480-10mg |
1-methoxy-3-methylbutan-2-one |
65857-35-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M336480-50mg |
1-methoxy-3-methylbutan-2-one |
65857-35-4 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M336480-100mg |
1-methoxy-3-methylbutan-2-one |
65857-35-4 | 100mg |
$ 295.00 | 2022-06-03 | ||
| ChemScence | CS-0310664-100mg |
1-Methoxy-3-methylbutan-2-one |
65857-35-4 | ≥96.0% | 100mg |
$188.0 | 2022-04-26 | |
| ChemScence | CS-0310664-250mg |
1-Methoxy-3-methylbutan-2-one |
65857-35-4 | ≥96.0% | 250mg |
$270.0 | 2022-04-26 | |
| ChemScence | CS-0310664-500mg |
1-Methoxy-3-methylbutan-2-one |
65857-35-4 | ≥96.0% | 500mg |
$468.0 | 2022-04-26 | |
| ChemScence | CS-0310664-1g |
1-Methoxy-3-methylbutan-2-one |
65857-35-4 | ≥96.0% | 1g |
$599.0 | 2022-04-26 | |
| eNovation Chemicals LLC | Y1266219-100mg |
1-methoxy-3-methylbutan-2-one |
65857-35-4 | 96% | 100mg |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1266219-250mg |
1-methoxy-3-methylbutan-2-one |
65857-35-4 | 96% | 250mg |
$305 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1266219-500mg |
1-methoxy-3-methylbutan-2-one |
65857-35-4 | 96% | 500mg |
$510 | 2024-06-06 |
1-methoxy-3-methylbutan-2-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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